Cas no 53651-70-0 (propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci))

propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci) structure
53651-70-0 structure
Product Name:propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci)
CAS No:53651-70-0
MF:C6H12O3
MW:132.157682418823
CID:938891
PubChem ID:10654258
Update Time:2025-04-19

propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci) Chemical and Physical Properties

Names and Identifiers

    • propanoic acid, 2-hydroxy-, propyl ester, (2r)- (9ci)
    • UNII-49676XVM5F
    • InChI=1/C6H12O3/c1-3-4-9-6(8)5(2)7/h5,7H,3-4H2,1-2H3/t5-/m1/s1
    • 49676XVM5F
    • Propyl (R)-(+)-lactate
    • Propanoic acid, 2-hydroxy-, propyl ester, (2R)-
    • (+)-N-Propyl lactate
    • Propyl lactate, (+)-
    • ILVGAIQLOCKNQA-RXMQYKEDSA-
    • DTXSID60442967
    • (+)-Propyl lactate
    • Q27259235
    • Propanoic acid, 2-hydroxy-, propyl ester, (R)-
    • 53651-70-0
    • Inchi: 1S/C6H12O3/c1-3-4-9-6(8)5(2)7/h5,7H,3-4H2,1-2H3/t5-/m1/s1
    • InChI Key: ILVGAIQLOCKNQA-RXMQYKEDSA-N
    • SMILES: O(C([C@@H](C)O)=O)CCC

Computed Properties

  • Exact Mass: 132.078644241g/mol
  • Monoisotopic Mass: 132.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.5Ų
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